Cas no 2228283-08-5 (2-(3-{(tert-butoxy)carbonylamino}-4-hydroxyphenyl)-2-methylpropanoic acid)

• Product Name: 2-(3-{(tert-butoxy)carbonylamino}-4-hydroxyphenyl)-2-methylpropanoic acid
• CAS No: 2228283-08-5
• MF: C₁₅H₂₁NO₅
• MW: 295.330944776535
• CID: 6369241
• PubChem ID: 165881018
• Update Time: 2025-05-20

2-(3-{(tert-butoxy)carbonylamino}-4-hydroxyphenyl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-{(tert-butoxy)carbonylamino}-4-hydroxyphenyl)-2-methylpropanoic acid
• EN300-1872670
• 2228283-08-5
• 2-(3-{[(tert-butoxy)carbonyl]amino}-4-hydroxyphenyl)-2-methylpropanoic acid

• Inchi： 1S/C15H21NO5/c1-14(2,3)21-13(20)16-10-8-9(6-7-11(10)17)15(4,5)12(18)19/h6-8,17H,1-5H3,(H,16,20)(H,18,19)
• InChI Key： YHAPUWGMZQNLFQ-UHFFFAOYSA-N
• SMILES： O(C(NC1=C(C=CC(=C1)C(C(=O)O)(C)C)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 295.14197277g/mol
• Monoisotopic Mass: 295.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-(3-{(tert-butoxy)carbonylamino}-4-hydroxyphenyl)-2-methylpropanoic acid

2-(3-{(tert-butoxy)carbonylamino}-4-hydroxyphenyl)-2-methylpropanoic Acid: A Comprehensive Overview

The compound with CAS No. 2228283-08-5, commonly referred to as 2-(3-{(tert-butoxy)carbonylamino}-4-hydroxyphenyl)-2-methylpropanoic acid, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The name itself is a testament to its complex structure, which includes a tert-butoxy group, a carbonylamino group, and a hydroxyl group attached to a phenyl ring, all of which contribute to its functional diversity.

Recent studies have highlighted the importance of this compound in the context of biological activity. Researchers have explored its potential as a precursor in the synthesis of bioactive molecules, particularly in the development of antioxidants and anti-inflammatory agents. The presence of the hydroxyl group on the phenyl ring suggests that this compound may exhibit significant radical scavenging activity, making it a promising candidate for applications in oxidative stress-related diseases.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution and condensation reactions. The use of tert-butoxycarbonyl (Boc) protecting groups plays a crucial role in ensuring the stability and purity of the final product. Recent advancements in synthetic methodology have enabled chemists to optimize the reaction conditions, thereby improving the overall yield and reducing production costs.

In terms of structural analysis, this compound exhibits a high degree of symmetry, which is reflected in its spectroscopic data. The carbonyl group absorbs strongly in the infrared region, while the aromatic ring contributes to characteristic peaks in the ultraviolet-visible spectrum. These properties make it amenable to detailed characterization using techniques such as NMR spectroscopy and mass spectrometry.

The biological evaluation of this compound has revealed its potential as an inhibitor of key enzymes involved in inflammatory pathways. For instance, studies have shown that it can effectively inhibit cyclooxygenase-2 (COX-2), an enzyme associated with inflammation and pain. This finding has sparked interest in its use as a lead compound for developing novel anti-inflammatory drugs with reduced side effects compared to traditional NSAIDs.

Moreover, this compound has been investigated for its role in modulating cellular signaling pathways. Preclinical studies suggest that it may influence the activity of transcription factors such as NF-κB, which play a central role in immune responses and inflammation. These findings underscore its potential as a therapeutic agent in conditions such as arthritis, cardiovascular diseases, and neurodegenerative disorders.

In conclusion, 2-(3-{(tert-butoxy)carbonylamino}-4-hydroxyphenyl)-2-methylpropanoic acid represents a valuable addition to the arsenal of bioactive molecules under investigation for therapeutic applications. Its unique structure, coupled with promising biological activity, positions it as a key player in future drug discovery efforts. As research continues to unravel its full potential, this compound is likely to pave the way for innovative treatments targeting oxidative stress and inflammation-related pathologies.